4-(4-(2-Fluoroethyl)piperidin-1-yl)aniline
Overview
Description
Synthesis Analysis
Piperidine derivatives, such as “4-(4-(2-Fluoroethyl)piperidin-1-yl)aniline”, are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Scientific Research Applications
Antihypertensive Activity
Research on the synthesis and evaluation of spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones derivatives, including structures related to 4-(4-(2-Fluoroethyl)piperidin-1-yl)aniline, revealed potential antihypertensive activity. One compound showed promising results by possibly acting through both central and peripheral mechanisms (Clark et al., 1983).
Corrosion Inhibition
A study on the corrosion inhibition properties of piperidine derivatives on iron indicated that these compounds exhibit significant protection against corrosion. Quantum chemical calculations and molecular dynamics simulations were employed to understand the interaction of these derivatives with iron surfaces, demonstrating the potential application of such compounds in protecting metals (Kaya et al., 2016).
Anticancer Activity
(E)-N-((2-(piperidin-1-yl)quinolin-3-yl)methylene)aniline derivatives were synthesized and tested for in vitro anticancer activity against various human cell lines. These studies highlight the potential of such compounds in the development of new anticancer therapies (Subhash & Bhaskar, 2021).
Insecticidal Bioactivities
Research into novel piperazine derivatives, designed based on classical serotonin receptor ligands, explored their potential as insecticides. These studies found that some synthesized compounds displayed selective insecticidal activities against pests, indicating the role of these chemical structures in developing new pest control agents (Shen et al., 2013).
Antimycobacterial Activity
The synthesis of spiro-piperidin-4-ones through an atom economic and stereoselective method demonstrated significant in vitro and in vivo activity against Mycobacterium tuberculosis, including multidrug-resistant strains. This research points towards the utility of these compounds in tuberculosis treatment (Kumar et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
Piperidine derivatives, which include this compound, are known to play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
Piperidine derivatives are known to interact with their targets in various ways, leading to different biological effects .
Biochemical Pathways
Piperidine derivatives are known to influence a wide range of biochemical pathways, leading to various downstream effects .
Result of Action
Piperidine derivatives are known to have a wide range of pharmacological activities .
Properties
IUPAC Name |
4-[4-(2-fluoroethyl)piperidin-1-yl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2/c14-8-5-11-6-9-16(10-7-11)13-3-1-12(15)2-4-13/h1-4,11H,5-10,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVTDQRWJORDOLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CCF)C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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